Cas no 1228666-01-0 (5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine)
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo-[2,3-b]pyridine
- 2-(5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethynyl-trimethylsilane
- 5-Fluoro-4-[(trimethylsilyl)ethynyl]-1H-pyrrolo[2,3-b]pyridine
- 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-b]pyridine
- AKOS015853050
- 5-Fluoro-4-(trimethylsilylethynyl)-1H-pyrrolo-[2,3-b]pyridine
- 1228666-01-0
- MFCD16628256
- 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
- DTXSID50678430
- 5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine
-
- MDL: MFCD16628256
- Inchi: 1S/C12H13FN2Si/c1-16(2,3)7-5-9-10-4-6-14-12(10)15-8-11(9)13/h4,6,8H,1-3H3,(H,14,15)
- InChI Key: CWLBIWBZPQAUCP-UHFFFAOYSA-N
- SMILES: [Si](C#CC1C(=CN=C2C=1C=CN2)F)(C)(C)C
Computed Properties
- Exact Mass: 232.08300
- Monoisotopic Mass: 232.08320312g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68000
- LogP: 2.93090
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36
- Safety Instruction: 26
-
Hazardous Material Identification:
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F596878-25mg |
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine |
1228666-01-0 | 25mg |
$190.00 | 2023-05-18 | ||
| TRC | F596878-50mg |
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine |
1228666-01-0 | 50mg |
$305.00 | 2023-05-18 | ||
| TRC | F596878-100mg |
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine |
1228666-01-0 | 100mg |
$471.00 | 2023-05-18 | ||
| TRC | F596878-250mg |
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine |
1228666-01-0 | 250mg |
$821.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F166617-1g |
5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-b]pyridine |
1228666-01-0 | 1g |
¥6,671.00 | 2021-05-24 | ||
| Chemenu | CM206206-1g |
5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo-[2,3-b]pyridine |
1228666-01-0 | 95% | 1g |
$*** | 2023-04-03 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | ADE001064-1G |
5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-b]pyridine |
1228666-01-0 | Aldrich | 1G |
¥8753.36 | 2022-02-24 | |
| Matrix Scientific | 055645-100mg |
5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo-[2,3-b]pyridine |
1228666-01-0 | 100mg |
$237.00 | 2021-06-26 | ||
| A2B Chem LLC | AI15110-250mg |
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine |
1228666-01-0 | ≥ 95 % | 250mg |
$783.00 | 2024-04-20 | |
| A2B Chem LLC | AI15110-1g |
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-[2,3-b]pyridine |
1228666-01-0 | ≥ 95 % | 1g |
$2206.00 | 2024-04-20 |
5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine
Introduction to 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine] (CAS No: 1228666-01-0)
5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine), identified by its CAS number 1228666-01-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro substituent and a trimethylsilyl ethynyl moiety, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological investigations.
The fluoro group is a well-documented pharmacophore in medicinal chemistry, often incorporated into molecules to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. In the context of 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine, the fluorine atom is positioned at the 5-position of the pyrrolopyridine core, which may influence its electronic distribution and interactions with biological targets. This strategic placement of the fluorine atom has been shown to modulate the compound's reactivity and selectivity, making it an attractive candidate for further exploration.
The trimethylsilyl ethynyl group at the 4-position introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This group is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in organic synthesis to construct biaryl or alkyne-based structures. The presence of this moiety in 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine suggests that it could be readily modified to explore new chemical space and potentially discover novel bioactive compounds.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing therapeutic agents. Pyrrolopyridine scaffolds have been extensively studied for their role in various biological processes, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The structural motif of 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine aligns well with these trends, offering a promising platform for designing molecules with improved pharmacological properties.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting key enzymes involved in diseases such as cancer and neurological disorders. For instance, pyrrolopyridine derivatives have been reported to interact with enzymes like kinases and phosphodiesterases, which are often dysregulated in pathological conditions. The fluoro substituent may enhance binding affinity by participating in hydrogen bonding or π-stacking interactions with protein targets, while the trimethylsilyl ethynyl group provides a handle for further derivatization to optimize potency and selectivity.
In addition to its pharmaceutical applications, 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine has shown promise in materials science and organic electronics. The conjugated system of the pyrrolopyridine core can be exploited to design molecules with optoelectronic properties, such as organic semiconductors or light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like the fluoro atom can modulate charge transport properties, making this compound a candidate for use in advanced functional materials.
The synthesis of 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. Key steps typically include condensation reactions to form the pyrrole ring system, followed by functionalization at specific positions using halogenation and cross-coupling techniques. The use of protecting groups, such as silyl ethers or alkynes bearing silyl protecting groups, ensures regioselective modifications without unwanted side reactions.
Recent research has also explored computational approaches to predict and optimize the properties of 5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine and its derivatives. Molecular modeling studies have been instrumental in understanding how structural features influence biological activity and pharmacokinetic profiles. These computational tools help researchers design more effective molecules by predicting binding affinities, metabolic stability, and other critical parameters before conducting experimental validation.
The potential therapeutic applications of this compound are further supported by preclinical studies that have demonstrated its efficacy in model systems. For example, derivatives of pyrrolopyridine have been shown to inhibit the activity of kinases involved in cancer cell proliferation or modulate neurotransmitter receptors relevant to neurological disorders. While further research is needed to fully elucidate the mechanism of action and optimize dosing regimens,5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine represents a promising lead compound for future drug development efforts.
In conclusion,5-Fluoro-4-((trimethylsilyl)ethynyl)-1H-pyrrolo[2,3-bpyridine (CAS No: 1228666-01-0) is a versatile heterocyclic compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an attractive scaffold for designing molecules with improved biological activity and material properties. As research continues to uncover new applications for this compound,it is likely to play an important role in developing next-generation therapeutic agents and functional materials.
1228666-01-0 (5-Fluoro-4-((trimethylsilyl)ethynyl)-1h-pyrrolo-2,3-bpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)